Cas no 1261908-84-2 (3-Methyl-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid)

• Product Name: 3-Methyl-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid
• CAS No: 1261908-84-2
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• MDL: MFCD18321160
• CID: 2762765
• PubChem ID: 53227049
• Update Time: 2025-08-03

3-Methyl-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321160
• 2-Methyl-3'-(methylcarbamoyl)[1,1'-biphenyl]-4-carboxylic acid
• 3-METHYL-4-[3-(N-METHYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• DTXSID90690636
• 3-Methyl-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%
• 1261908-84-2
• 3-Methyl-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid

• MDL： MFCD18321160
• Inchi： 1S/C16H15NO3/c1-10-8-13(16(19)20)6-7-14(10)11-4-3-5-12(9-11)15(18)17-2/h3-9H,1-2H3,(H,17,18)(H,19,20)
• InChI Key： FTOCDWZUCHPPHJ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1C)NC

Computed Properties

• Exact Mass: 269.10519334Da
• Monoisotopic Mass: 269.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų